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Compound of Interest

Compound Name: 5-Bromopyridine-2-boronic acid

Cat. No.: B1291864

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromopyridine-2-boronic acid,
a key building block in modern organic synthesis. The document details its molecular structure,
physicochemical properties, a standard experimental protocol for its synthesis, and its
application in palladium-catalyzed cross-coupling reactions.

Molecular Structure and Properties

5-Bromopyridine-2-boronic acid is a bifunctional organoboron compound featuring a pyridine
ring substituted with a bromine atom at the 5-position and a boronic acid group at the 2-
position. This arrangement makes it a versatile reagent in synthetic chemistry, particularly for
the sequential, regioselective introduction of different molecular fragments.[1] The boronic acid
moiety is highly reactive in cross-coupling reactions, while the bromine atom provides a handle
for subsequent functionalization.[1]

Molecular Structure:

Caption: Logical workflow of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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